Cas no 534-69-0 (b-D-Glucopyranose, 1-thio-,1-[N-(sulfooxy)-3-butenimidate])

• Product Name: b-D-Glucopyranose, 1-thio-,1-[N-(sulfooxy)-3-butenimidate]
• CAS No: 534-69-0
• MF: C₁₀H₁₇NO₉S₂
• MW: 359.373281240463
• CID: 369027
• PubChem ID: 6911854
• Update Time: 2025-04-19

b-D-Glucopyranose, 1-thio-,1-[N-(sulfooxy)-3-butenimidate] Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,1-[N-(sulfooxy)-3-butenimidate]
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-N-sulfooxybut-3-enimidothioate
• sinigrin
• 1-S-[(1E)-N-(Sulfooxy)-3-butenimidoyl]-1-thio-beta-D-glucopyranose
• beta-D-glucopyranose, 1-S-[(1E)-1-[(sulfooxy)imino]-3-buten-1-yl]-1-thio-
• beta-D-Glucopyranose, 1-thio-, 1-(N-(sulfooxy)-3-butenimidate)
• 534-69-0
• 1-Thio-b-D-glucopyranose 1-[N-(sulfooxy)-3-butenimidate], 9CI
• SCHEMBL325165
• Myronate
• Allyl glucosinolate
• {[(E)-(1-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanyl}but-3-en-1-ylidene)amino]oxy}sulfonic acid
• Myronic acid

• Inchi： 1S/C10H17NO9S2/c1-2-3-6(11-20-22(16,17)18)21-10-9(15)8(14)7(13)5(4-12)19-10/h2,5,7-10,12-15H,1,3-4H2,(H,16,17,18)/b11-6+/t5-,7-,8+,9-,10+/m1/s1
• InChI Key： PHZOWSSBXJXFOR-PTGZALFTSA-N
• SMILES： S(/C(/CC=C)=N/OS(=O)(=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 359.03451
• Monoisotopic Mass: 359.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 200A^2
• XLogP3: -1.1

Experimental Properties

• Density: 1.76
• Melting Point: Mp 125-127 ° (K salt)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.643
• PSA: 166.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkylglucosinolates
• Natural Products and Extracts Plant Extracts Plant based Erucaria cakiloidea
• Natural Products and Extracts Plant Extracts Plant based Eremobium aegyptiacum
• Natural Products and Extracts Plant Extracts Plant based Carrichtera annua